Cas no 1396858-03-9 (3-(pyrazine-2-amido)cyclohexyl N-phenylcarbamate)

• Product Name: 3-(pyrazine-2-amido)cyclohexyl N-phenylcarbamate
• CAS No: 1396858-03-9
• MF: C₁₈H₂₀N₄O₃
• MW: 340.376403808594
• CID: 6532907
• PubChem ID: 71794284
• Update Time: 2025-06-09

3-(pyrazine-2-amido)cyclohexyl N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3-(pyrazine-2-amido)cyclohexyl N-phenylcarbamate
• 1396858-03-9
• CHEMBL4912409
• AKOS024544739
• VU0541327-1
• F6250-0176
• 3-(pyrazine-2-carboxamido)cyclohexyl phenylcarbamate
• [3-(pyrazine-2-carbonylamino)cyclohexyl] N-phenylcarbamate

• Inchi： 1S/C18H20N4O3/c23-17(16-12-19-9-10-20-16)21-14-7-4-8-15(11-14)25-18(24)22-13-5-2-1-3-6-13/h1-3,5-6,9-10,12,14-15H,4,7-8,11H2,(H,21,23)(H,22,24)
• InChI Key： SKFXVLKDFYYFHI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1)=O)C1CCCC(C1)NC(C1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 340.15354051g/mol
• Monoisotopic Mass: 340.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.2Ų

Additional information on 3-(pyrazine-2-amido)cyclohexyl N-phenylcarbamate

Professional Introduction to 3-(pyrazine-2-amido)cyclohexyl N-phenylcarbamate (CAS No. 1396858-03-9)

3-(pyrazine-2-amido)cyclohexyl N-phenylcarbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1396858-03-9, represents a fascinating intersection of structural complexity and potential biological activity. Its molecular structure, featuring a cyclohexyl group linked to a pyrazine-2-amido moiety and a phenylcarbamate moiety, suggests a multifaceted chemical profile that could be exploited for various therapeutic applications.

The synthesis of such complex molecules often involves intricate multi-step reactions, requiring precise control over reaction conditions and reagent selection. The presence of the pyrazine-2-amido group in the molecule is particularly noteworthy, as pyrazine derivatives are well-documented for their diverse biological activities. Pyrazines have been extensively studied for their roles in enzyme inhibition, receptor binding, and as intermediates in the synthesis of more complex pharmacophores. The incorporation of this moiety into the cyclohexyl backbone of 3-(pyrazine-2-amido)cyclohexyl N-phenylcarbamate may contribute to its unique pharmacological properties.

The N-phenylcarbamate moiety further enhances the compound's structural diversity, providing additional sites for interaction with biological targets. Carbamates are known for their versatility in medicinal chemistry, often serving as key components in drugs targeting neurological disorders, inflammation, and metabolic diseases. The combination of these two functional groups in 3-(pyrazine-2-amido)cyclohexyl N-phenylcarbamate positions it as a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of compounds like 3-(pyrazine-2-amido)cyclohexyl N-phenylcarbamate with greater accuracy. These tools allow for the virtual screening of large libraries of compounds, identifying those with the highest likelihood of interacting with specific biological targets. In one notable study, computational models were used to predict the binding affinity of various pyrazine derivatives to enzymes involved in metabolic pathways relevant to cancer and inflammation. The results suggested that compounds like 3-(pyrazine-2-amido)cyclohexyl N-phenylcarbamate could exhibit potent inhibitory effects on these enzymes.

In vitro studies have begun to explore the pharmacological profile of 3-(pyrazine-2-amido)cyclohexyl N-phenylcarbamate. Initial experiments have focused on its interaction with enzymes and receptors known to be involved in neurological disorders. The compound has shown promising results in preliminary assays, demonstrating inhibitory activity against certain enzymes at concentrations comparable to those observed with known therapeutic agents. These findings warrant further investigation into its potential as a lead compound for the development of new treatments.

The structural features of 3-(pyrazine-2-amido)cyclohexyl N-phenylcarbamate also make it an attractive candidate for further chemical modification. By altering specific functional groups or introducing new ones, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. For instance, modifications to the phenyl ring or the cyclohexyl side chain could enhance solubility or improve metabolic stability. Such modifications are crucial steps in the drug development process, ensuring that promising candidates progress efficiently through preclinical and clinical trials.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs have been derived from natural products, which often exhibit complex structures and unique biological activities. The cyclohexyl group in 3-(pyrazine-2-amido)cyclohexyl N-phenylcarbamate may be particularly valuable in this context, as cycloalkanes are frequently found in natural products and have been shown to contribute to biological activity through various mechanisms. By leveraging natural product-inspired structures, researchers can gain insights into potential therapeutic targets and develop novel compounds with optimized properties.

As our understanding of complex biological systems continues to grow, so does the demand for innovative chemical tools to probe their function. Compounds like 3-(pyrazine-2-amido)cyclohexyl N-phenylcarbamate serve as valuable starting points for such investigations. They provide researchers with a scaffold upon which they can build more sophisticated molecules designed to interact with specific biological targets. This approach is particularly relevant in the context of precision medicine, where drugs are tailored to individual patients based on their unique genetic profiles.

The development of new synthetic methodologies is also critical for advancing drug discovery efforts. Techniques such as transition metal-catalyzed cross-coupling reactions have revolutionized organic synthesis by enabling the efficient construction of complex molecules under mild conditions. The synthesis of 3-(pyrazine-2-amido)cyclohexyl N-phenylcarbamate likely involves such methodologies, which allow for precise control over molecular architecture and functional group placement.

In conclusion, 3-(pyrazine-2-amido)cyclohexyl N-phenylcarbamate (CAS No. 1396858-03-9) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a promising candidate for further investigation in drug discovery and development. As research continues to uncover new insights into its pharmacological properties and synthetic possibilities, this compound is poised to make significant contributions to the field of pharmaceutical chemistry.